Cas no 62101-36-4 (Heptanoyl chloride, 2,4,6-trimethyl-2-(2-methylpropyl)-)

Heptanoyl chloride, 2,4,6-trimethyl-2-(2-methylpropyl)- structure
62101-36-4 structure
Product Name:Heptanoyl chloride, 2,4,6-trimethyl-2-(2-methylpropyl)-
CAS No:62101-36-4
MF:C14H27ClO
MW:246.816583871841
CID:458040
PubChem ID:22162406
Update Time:2025-04-19

Heptanoyl chloride, 2,4,6-trimethyl-2-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Heptanoyl chloride, 2,4,6-trimethyl-2-(2-methylpropyl)-
    • 2,4,6-trimethyl-2-(2-methylpropyl)heptanoyl chloride
    • 62101-36-4
    • DTXSID20623058
    • SCHEMBL10414346
    • Inchi: 1S/C14H27ClO/c1-10(2)7-12(5)9-14(6,13(15)16)8-11(3)4/h10-12H,7-9H2,1-6H3
    • InChI Key: CNJNYXLUCFDHJB-UHFFFAOYSA-N
    • SMILES: ClC(C(C)(CC(C)C)CC(C)CC(C)C)=O

Computed Properties

  • Exact Mass: 246.17521
  • Monoisotopic Mass: 246.1750432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

Heptanoyl chloride, 2,4,6-trimethyl-2-(2-methylpropyl)- Related Literature

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